Methyl 4-(((2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)-2-methoxybenzoate
Overview
Description
“Methyl 4-(((2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)-2-methoxybenzoate” is a chemical compound. The compound is approximately planar, with a dihedral angle between the amino-methylene unit and the planar five-atom part of the dioxane ring .
Molecular Structure Analysis
The molecular structure of the compound is characterized by a dihedral angle of 6.48° between the amino-methylene unit and the planar five-atom part of the dioxane ring, and a dihedral angle of 2.40° between the amino-methylene unit and the phenyl-ene ring .
Physical and Chemical Properties Analysis
The compound has a molecular weight of 319.31 g/mol . It is a yellow crystalline solid at room temperature . More detailed physical and chemical properties are not available in the sources I found.
Scientific Research Applications
Synthesis and Chemical Applications
Methyl 4-(((2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)-2-methoxybenzoate is involved in various chemical synthesis processes. For example, it's used as an intermediate in the synthesis of 4-amino-5-ethylsulfonyl-2-methoxybenzoic acid, an intermediate of amisulpride, via a series of reactions including methylation, ethylation, and oxidation. The synthesis process demonstrates its role in forming complex organic compounds (Wang Yu, 2008).
Role in Advanced Glycation End-products
Methylglyoxal (MG), a derivative of the compound, is a highly reactive alpha-oxoaldehyde formed in various enzymatic and nonenzymatic reactions. It plays a significant role in modifying proteins by forming advanced glycation end-products, which are associated with complications in diseases like diabetes and certain neurodegenerative diseases. MG is also present in foodstuffs and is involved in various bodily reactions, indicating the biochemical significance of this compound (Nemet et al., 2006).
Safety and Hazards
Properties
IUPAC Name |
methyl 4-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methylamino]-2-methoxybenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO7/c1-16(2)23-14(19)11(15(20)24-16)8-17-9-5-6-10(13(18)22-4)12(7-9)21-3/h5-8,17H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLQIWMCFHBVQGR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(OC(=O)C(=CNC2=CC(=C(C=C2)C(=O)OC)OC)C(=O)O1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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